Cas no 886900-25-0 (N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxybenzenesulfonamido)benzamide)

N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxybenzenesulfonamido)benzamide structure
886900-25-0 structure
Product Name:N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxybenzenesulfonamido)benzamide
CAS No:886900-25-0
MF:C20H18N4O7S
MW:458.444523334503
CID:5480846
Update Time:2025-08-02

N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxybenzenesulfonamido)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-[5-(2,3-dihydro-1,4-dioxin-5-yl)-1,3,4-oxadiazol-2-yl]-3-[(4-methoxyphenyl)sulfonylamino]benzamide
    • N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxybenzenesulfonamido)benzamide
    • Inchi: 1S/C20H18N4O7S/c1-28-15-5-7-16(8-6-15)32(26,27)24-14-4-2-3-13(11-14)18(25)21-20-23-22-19(31-20)17-12-29-9-10-30-17/h2-8,11-12,24H,9-10H2,1H3,(H,21,23,25)
    • InChI Key: KGGZLUDACSPMGL-UHFFFAOYSA-N
    • SMILES: C(NC1=NN=C(C2=COCCO2)O1)(=O)C1=CC=CC(NS(C2=CC=C(OC)C=C2)(=O)=O)=C1

N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxybenzenesulfonamido)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2619-2327-2μmol
N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-3-(4-methoxybenzenesulfonamido)benzamide
886900-25-0 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2619-2327-5μmol
N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-3-(4-methoxybenzenesulfonamido)benzamide
886900-25-0 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2619-2327-10μmol
N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-3-(4-methoxybenzenesulfonamido)benzamide
886900-25-0 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2619-2327-20μmol
N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-3-(4-methoxybenzenesulfonamido)benzamide
886900-25-0 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2619-2327-1mg
N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-3-(4-methoxybenzenesulfonamido)benzamide
886900-25-0 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2619-2327-2mg
N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-3-(4-methoxybenzenesulfonamido)benzamide
886900-25-0 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2619-2327-3mg
N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-3-(4-methoxybenzenesulfonamido)benzamide
886900-25-0 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2619-2327-4mg
N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-3-(4-methoxybenzenesulfonamido)benzamide
886900-25-0 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2619-2327-5mg
N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-3-(4-methoxybenzenesulfonamido)benzamide
886900-25-0 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2619-2327-10mg
N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-3-(4-methoxybenzenesulfonamido)benzamide
886900-25-0 90%+
10mg
$79.0 2023-05-16

Additional information on N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxybenzenesulfonamido)benzamide

Recent Advances in the Study of N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxybenzenesulfonamido)benzamide (CAS: 886900-25-0)

The compound N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxybenzenesulfonamido)benzamide (CAS: 886900-25-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a 1,4-dioxin moiety and an oxadiazole ring, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic pathways. Researchers have identified that the presence of the 4-methoxybenzenesulfonamido group enhances the molecule's binding affinity to target proteins, making it a viable candidate for drug development. Computational modeling and molecular docking studies have further supported these findings, revealing high binding scores and favorable interaction profiles with key biological targets.

In addition to its inhibitory properties, recent synthetic chemistry efforts have focused on improving the yield and purity of N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxybenzenesulfonamido)benzamide. Novel synthetic routes have been developed, leveraging advanced catalytic systems and green chemistry principles to minimize byproduct formation and reduce environmental impact. These advancements are critical for scaling up production and ensuring the compound's availability for further clinical studies.

Preclinical evaluations have demonstrated the compound's efficacy in various disease models, particularly in oncology and inflammatory disorders. In vitro studies have shown significant cytotoxicity against certain cancer cell lines, while in vivo models have indicated reduced tumor growth and inflammation markers. These findings suggest that N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxybenzenesulfonamido)benzamide could serve as a lead compound for the development of new therapeutic agents.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring structural modifications and formulation strategies to enhance the compound's pharmacokinetic properties and therapeutic index.

In conclusion, N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxybenzenesulfonamido)benzamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and promising biological activity make it a valuable candidate for further investigation. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluation will be essential to fully realize its therapeutic potential.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd